2-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl]chromen-4-one
• InChI: InChI=1S/C21H18FNO3S/c22-16-7-3-1-5-14(16)20-9-10-23(11-12-27-20)21(25)19-13-17(24)15-6-2-4-8-18(15)26-19/h1-8,13,20H,9-12H2
• InChI Key: ZHSDXGQCDIEBQM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C21H18FNO3S
• Molecular Weight: 383.4 g/mol

Description

2-(7-(2-fluorophenyl)-1,4-thiazepane-4-carbonyl)-4H-chromen-4-one, also known as FTC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Fluorescence Visualization in Biological Systems

Chromene derivatives have been utilized in the development of molecular fluorescent probes, offering a powerful tool for understanding biological systems at the molecular level. One study highlights the use of a thiol-chromene "click" reaction for the rapid, sensitive, NIR fluorescent detection of thiols, demonstrating its value in elucidating pathophysiological processes in living organisms. This approach enables the visualization of fluctuations in thiols during oxidative stress, cell apoptosis, and cerebral ischemia reperfusion, providing an effective means for studying thiol-related diseases (Yang et al., 2019).

Environment-sensitive Fluorophores

Research on 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one demonstrates the compound's unusual fluorescence properties, which are highly sensitive to the solvent environment. This compound is almost nonfluorescent in aprotic solvents but strongly fluoresces in protic solvents, making it suitable for developing new fluorogenic sensors (Uchiyama et al., 2006).

Synthesis and Structural Insights

Studies have explored the synthesis, crystal structure, and potential applications of various chromene derivatives. For instance, the synthesis of 2-(4-fluorophenyl)-2H-chromen-4(3H)-one and its structural analysis demonstrate the formation of inversion dimers and a herringbone pattern in its crystal structure, which could influence its physical properties and applicability in material science (Wera et al., 2012).

Antitumor Activity

Chromene derivatives have also shown promise in antitumor activity. A study on 1H-thieno[2,3-c]chromen-4(2H)-one derivatives demonstrated moderate to good activity against various cancer cell lines, highlighting the potential of chromene scaffolds in the development of new anticancer agents (Yu et al., 2017).